5-Chloro-2-(4-isobutyrylpiperazin-1-yl)-4-methyl-1,3-benzothiazole

• IUPAC Name: 1-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C16H20ClN3OS/c1-10(2)15(21)19-6-8-20(9-7-19)16-18-14-11(3)12(17)4-5-13(14)22-16/h4-5,10H,6-9H2,1-3H3
• InChI Key: QCOBEEKKCDXRQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N3CCN(CC3)C(=O)C(C)C)Cl
• Molecular Formula: C16H20ClN3OS
• Molecular Weight: 337.9 g/mol

Description

5-Chloro-2-(4-isobutyrylpiperazin-1-yl)-4-methyl-1,3-benzothiazole is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-Chloro-2-(4-isobutyrylpiperazin-1-yl)-4-methyl-1,3-benzothiazole is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inhibiting the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. It has also been suggested that this compound exerts its antibacterial and antiviral activities by inhibiting the activity of DNA gyrase and reverse transcriptase, respectively.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. This compound has been shown to induce apoptosis, a programmed cell death, in cancer cells. It has also been found to inhibit the growth of various bacteria and viruses. Furthermore, this compound has been found to exhibit low toxicity towards normal cells, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 5-Chloro-2-(4-isobutyrylpiperazin-1-yl)-4-methyl-1,3-benzothiazole in lab experiments include its potential applications in various fields of science, its low toxicity towards normal cells, and its ability to induce apoptosis in cancer cells. However, the limitations of using this compound in lab experiments include its high cost of synthesis, the lack of understanding of its mechanism of action, and the need for further studies to determine its efficacy and safety.

Future Directions

There are several future directions for the study of 5-Chloro-2-(4-isobutyrylpiperazin-1-yl)-4-methyl-1,3-benzothiazole. These include the development of new drugs based on this compound for the treatment of various diseases, the study of its potential use as a fluorescent probe for the detection of DNA damage, and the investigation of its mechanism of action. Furthermore, further studies are needed to determine the efficacy and safety of this compound in vivo and to explore its potential applications in other fields of science.

Synthesis Methods

5-Chloro-2-(4-isobutyrylpiperazin-1-yl)-4-methyl-1,3-benzothiazole has been synthesized using different methods. One method involves the reaction of 4-methyl-1,3-benzothiazol-2-amine with 4-isobutyrylpiperazine in the presence of a suitable solvent and a catalyst. The resulting product is then chlorinated to obtain this compound. Another method involves the reaction of 4-methyl-1,3-benzothiazol-2-amine with 4-isobutyrylpiperazine in the presence of a suitable solvent and a chlorinating agent. The resulting product is purified to obtain this compound.

Scientific Research Applications

5-Chloro-2-(4-isobutyrylpiperazin-1-yl)-4-methyl-1,3-benzothiazole has been extensively studied for its potential applications in various fields of science. This compound has been found to exhibit antitumor, antiviral, and antibacterial activities. It has also been studied for its potential use as a fluorescent probe for the detection of DNA damage. Furthermore, this compound has been investigated for its potential use in the development of new drugs for the treatment of various diseases.